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Compound of Interest

Compound Name: NITD-349

Cat. No.: B15563282

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

NITD-349 is a potent indolcarboxamide-based preclinical candidate for the treatment of

multidrug-resistant tuberculosis (MDR-TB). It exhibits significant bactericidal activity against

both drug-sensitive and multidrug-resistant strains of Mycobacterium tuberculosis (Mtb). This

document provides detailed application notes and experimental protocols for the utilization of

NITD-349 in MDR-TB research, including its mechanism of action, quantitative efficacy data,

and relevant experimental methodologies.

Mechanism of Action
NITD-349 targets MmpL3 (Mycobacterial membrane protein Large 3), a crucial transporter of

trehalose monomycolate (TMM), which is an essential component for the biosynthesis of the

mycobacterial cell wall.[1] MmpL3 is a member of the Resistance-Nodulation-Division (RND)

superfamily of transporters and its inhibition leads to the arrest of bacterial cell division and

rapid cell death.[2]
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Structural studies have revealed that NITD-349 binds deep within the central transmembrane

channel of MmpL3.[3][4] This binding event obstructs the proton relay pathway of the

transporter, which is essential for its function.[3][4] Specifically, the amide and indole nitrogens

of NITD-349 interact with and "clamp" the residue Asp645 of MmpL3, disrupting the proton

motive force required for TMM translocation.[3][4][5] This targeted inhibition of MmpL3 makes

NITD-349 a promising candidate for combating MDR-TB.
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Start

Prepare NITD-349 Serial Dilutions
in 96-well plate

Inoculate Wells with
M. tuberculosis Culture

Prepare M. tuberculosis Inoculum
(~1x10^5 CFU/mL)

Incubate at 37°C for 5-10 Days

Observe for Pellet Formation
(Bacterial Growth)

Determine MIC
(Lowest concentration with no growth)

End
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Start

Infect Mice with M. tuberculosis
(Aerosol Route)

Wait for 1 Week
(Establishment of Infection)

Initiate Daily Oral Treatment
with NITD-349

Continue Treatment for 4 Weeks

Euthanize Mice and
Harvest Lungs

Homogenize Lung Tissue

Plate Serial Dilutions on
Middlebrook 7H11 Agar

Incubate Plates at 37°C
for 3-4 Weeks

Enumerate Colony-Forming Units (CFU)

Calculate Log10 CFU Reduction

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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